Cas no 17999-12-1 (Ethanone, 1-(2,3,6-trichlorophenyl)-)

• Product Name: Ethanone, 1-(2,3,6-trichlorophenyl)-
• CAS No: 17999-12-1
• MF: C₈H₅Cl₃O
• MW: 223.483699560165
• MDL: MFCD29042269
• CID: 3818414
• PubChem ID: 13011114
• Update Time: 2025-08-03

Ethanone, 1-(2,3,6-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,3,6-trichlorophenyl)-
• 1-(2,3,6-trichlorophenyl)ethan-1-one
• A1-01513
• SCHEMBL3735504
• 17999-12-1
• 1-(2,3,6-Trichloro-phenyl)-ethanone

• MDL： MFCD29042269
• Inchi： 1S/C8H5Cl3O/c1-4(12)7-5(9)2-3-6(10)8(7)11/h2-3H,1H3
• InChI Key： SUKICMVSZLGGQQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(Cl)C=CC(Cl)=C1Cl)C

Computed Properties

• Exact Mass: 221.940598Da
• Monoisotopic Mass: 221.940598Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-(2,3,6-trichlorophenyl)-

Comprehensive Overview of Ethanone, 1-(2,3,6-trichlorophenyl)- (CAS No. 17999-12-1): Properties, Applications, and Industry Insights

Ethanone, 1-(2,3,6-trichlorophenyl)-, identified by CAS No. 17999-12-1, is a specialized organic compound belonging to the aryl ketone family. This compound features a trichlorophenyl group attached to an acetyl moiety, making it a subject of interest in various industrial and research applications. Its unique molecular structure contributes to its distinct physicochemical properties, including solubility, stability, and reactivity, which are critical for its utilization in advanced chemical processes.

In recent years, the demand for high-purity specialty chemicals like Ethanone, 1-(2,3,6-trichlorophenyl)- has surged, driven by advancements in pharmaceutical intermediates and agrochemical formulations. Researchers and manufacturers frequently search for CAS 17999-12-1 suppliers, synthesis methods, and safety data sheets (SDS), reflecting its relevance in modern chemistry. The compound’s role in cross-coupling reactions and as a building block for complex molecules further underscores its importance.

From an environmental perspective, the sustainable synthesis of 1-(2,3,6-trichlorophenyl)ethanone aligns with the global push toward green chemistry. Innovations such as catalyst optimization and solvent-free reactions are being explored to minimize waste and energy consumption. These trends resonate with queries like "eco-friendly production of trichlorophenyl ketones" and "biodegradability of chlorinated aromatic compounds," highlighting the intersection of industry needs and environmental stewardship.

The analytical characterization of CAS No. 17999-12-1 employs techniques like HPLC, GC-MS, and NMR spectroscopy, ensuring compliance with quality standards. Laboratories and regulatory bodies prioritize impurity profiling and batch-to-batch consistency, addressing common concerns such as "how to verify the purity of 1-(2,3,6-trichlorophenyl)ethanone". Such rigor is essential for applications in material science and fine chemical manufacturing.

Looking ahead, the versatility of Ethanone, 1-(2,3,6-trichlorophenyl)- positions it as a key player in emerging fields like organic electronics and catalysis. Its potential in photovoltaic materials and ligand design is under active investigation, catering to searches such as "applications of trichlorophenyl ketones in energy storage". As industries evolve, this compound’s adaptability ensures its continued relevance in both established and cutting-edge applications.